[(4Bs,8aR)-4b,8,8-trimethyl-7-oxo-1-propan-2-yl-6,8a,9,10-tetrahydro-5H-phenanthren-2-yl] acetate
[(4Bs,8aR)-4b,8,8-trimethyl-7-oxo-1-propan-2-yl-6,8a,9,10-tetrahydro-5H-phenanthren-2-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
18468-20-7
VCID:
VC0097280
InChI:
InChI=1S/C22H30O3/c1-13(2)20-15-7-10-18-21(4,5)19(24)11-12-22(18,6)16(15)8-9-17(20)25-14(3)23/h8-9,13,18H,7,10-12H2,1-6H3/t18-,22+/m0/s1
SMILES:
CC(C)C1=C(C=CC2=C1CCC3C2(CCC(=O)C3(C)C)C)OC(=O)C
Molecular Formula:
C22H30O3
Molecular Weight:
342.5 g/mol
[(4Bs,8aR)-4b,8,8-trimethyl-7-oxo-1-propan-2-yl-6,8a,9,10-tetrahydro-5H-phenanthren-2-yl] acetate
CAS No.: 18468-20-7
Main Products
VCID: VC0097280
Molecular Formula: C22H30O3
Molecular Weight: 342.5 g/mol
CAS No. | 18468-20-7 |
---|---|
Product Name | [(4Bs,8aR)-4b,8,8-trimethyl-7-oxo-1-propan-2-yl-6,8a,9,10-tetrahydro-5H-phenanthren-2-yl] acetate |
Molecular Formula | C22H30O3 |
Molecular Weight | 342.5 g/mol |
IUPAC Name | [(4bS,8aR)-4b,8,8-trimethyl-7-oxo-1-propan-2-yl-6,8a,9,10-tetrahydro-5H-phenanthren-2-yl] acetate |
Standard InChI | InChI=1S/C22H30O3/c1-13(2)20-15-7-10-18-21(4,5)19(24)11-12-22(18,6)16(15)8-9-17(20)25-14(3)23/h8-9,13,18H,7,10-12H2,1-6H3/t18-,22+/m0/s1 |
Standard InChIKey | KXLSWMLVILOOLJ-PGRDOPGGSA-N |
Isomeric SMILES | CC(C)C1=C(C=CC2=C1CC[C@@H]3[C@@]2(CCC(=O)C3(C)C)C)OC(=O)C |
SMILES | CC(C)C1=C(C=CC2=C1CCC3C2(CCC(=O)C3(C)C)C)OC(=O)C |
Canonical SMILES | CC(C)C1=C(C=CC2=C1CCC3C2(CCC(=O)C3(C)C)C)OC(=O)C |
Synonyms | Acetic acid 14-isopropyl-3-oxopodocarpa-8,11,13-trien-13-yl ester |
PubChem Compound | 22295784 |
Last Modified | Nov 11 2021 |
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